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Compound of Interest

Bis(1,3-dichloro-2-propyl)
Phosphate-d10

Cat. No.: B12413521

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for d10-BDCPP and its non-
deuterated analogue, Bis(1,3-dichloro-2-propyl) phosphate (BDCPP), as well as its parent
compound, Tris(1,3-dichloro-2-propyl) phosphate (TDCPP). No comprehensive Material Safety
Data Sheet (MSDS) or Safety Data Sheet (SDS) is publicly available for d10-BDCPP. The
safety and toxicological information provided herein is largely based on data for TDCPP and
should be used as a proxy with caution. All laboratory work should be conducted under the
guidance of a qualified safety professional and in accordance with institutional safety protocols.

Introduction

d10-BDCPP, or Bis(1,3-dichloro-2-propyl) Phosphate-d10, is the deuterated form of BDCPP,
the primary metabolite of the organophosphate flame retardant Tris(1,3-dichloro-2-propyl)
phosphate (TDCPP).[1][2] Due to its isotopic labeling, d10-BDCPP serves as an invaluable
internal standard for the accurate quantification of BDCPP in biological and environmental
samples via mass spectrometry.[3] Understanding the physicochemical properties, safety
considerations, and relevant biological pathways of its non-deuterated counterpart is crucial for
researchers utilizing this compound.

Physicochemical Properties

Quantitative data for d10-BDCPP and its related compounds are summarized below.
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BDCPP (non- TDCPP (Parent
Property d10-BDCPP
deuterated) Compound)
CAS Number 1477495-19-4[3] 72236-72-7[4] 13674-87-8[5]
Molecular Formula CeD10HCI4O4P[3] CeH11ClaO4P[4] CoH15Cle04P[5]
Molecular Weight ~330 g/mol [3] 319.93 g/mol [6] 430.89 g/mol [7]
) - Solution in Colorless to very pale
Physical Appearance Not specified o o
acetonitrile[6] yellow, clear liquid[5]
Boiling Point Not available Not available 252°C at 2.0 kPa[5]
Flash Point Not available Not available 249°C[5]
Density Not available Not available 1.52 g/cm3[5]
- ] ] Insoluble (7 mg/L at
Water Solubility Not available Not available

24°C)[5]

Toxicological Data

No specific toxicological data (e.g., LD50) is available for d10-BDCPP or BDCPP. The data
presented below is for the parent compound, TDCPP, and should be considered as a potential,

though not direct, indicator of hazard.

Metric Value Species Route Reference
LD50 1850 mg/kg Rat Oral [5]
LD50 >4640 mg/kg Rabbit Dermal [5]
TDLo (Lowest
) ) 58400 mg/kg/2Y-

Published Toxic c Rat Oral [5]
Dose)

3600 mg/kg (7-
TDLo ohkg (

) 15 days Rat Oral [5]

(Reproductive)

pregnant)
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Safety and Handling

As a complete SDS for d10-BDCPP is unavailable, the hazard classifications for the parent

compound TDCPP are provided for guidance.

Hazard Statements for TDCPP:[5][8]

H302: Harmful if swallowed.

H351: Suspected of causing cancer.

H372: Causes damage to organs through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long-lasting effects.

A commercially available solution of BDCPP in acetonitrile is classified as a highly flammable

liquid and vapor, harmful if swallowed, in contact with skin, or if inhaled, and causes serious

eye irritation.[6]

First Aid Measures

The following first aid measures are based on general chemical safety principles and

information for TDCPP.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water. Seek

medical advice.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[5]

Ingestion

Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[8]
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Handling and Storage

o Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, lab coat, and safety goggles. Avoid breathing vapors or mist. Wash

hands thoroughly after handling.[5][8]

o Storage: Keep container tightly closed. Store in a cool, dark, and dry place. Store locked up
and away from incompatible materials such as oxidizing agents.[5] For solutions, store in a
freezer at -20°C and protect from light.[6]

Biological Pathways and Mechanisms

d10-BDCPP is used as a biomarker for exposure to TDCPP. The metabolism of TDCPP to
BDCPP is a key pathway of interest.

Metabolism
(e.g., in liver)

BDCPP
(Bis(1,3-dichloro-2-propyl) phosphate)

TDCPP Primary Metabolite

(Tris(1,3-dichloro-2-propyl) phosphate)

Biotransformation q q
I : Urinary Excretion

Click to download full resolution via product page
Caption: Metabolic pathway of TDCPP to its primary metabolite, BDCPP.

Studies on TDCPP have indicated several potential mechanisms of toxicity, including the
induction of oxidative stress and apoptosis.[9][10] In human liver cells (HepG2), TDCPP
exposure has been shown to alter the expression of genes involved in cancer pathways.[9][10]
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Caption: Postulated signaling cascade for TDCPP-induced toxicity in human liver cells.

Experimental Protocols
Analysis of BDCPP in Urine using d10-BDCPP Internal
Standard

This protocol is a generalized summary based on methods described in the literature.[11][12]
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Caption: Workflow for the analysis of BDCPP in urine.

Methodology:

« Sample Preparation: A known volume of urine is spiked with a solution of d10-BDCPP.
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e Solid-Phase Extraction (SPE): The sample is passed through a mixed-mode anion exchange
SPE cartridge. This step isolates the acidic metabolites like BDCPP from the complex urine
matrix.

o Elution: The analytes are eluted from the SPE cartridge using an appropriate solvent.

o Concentration: The eluate is concentrated, often to dryness, and then reconstituted in a
smaller volume of a suitable solvent for analysis.

o LC-MS/MS Analysis: The prepared sample is injected into a liquid chromatography-tandem
mass spectrometry system. The chromatographic separation resolves BDCPP from other
components, and the mass spectrometer detects and quantifies both BDCPP and the d10-
BDCPP internal standard based on their specific mass-to-charge ratios.

o Quantification: The concentration of BDCPP in the original sample is calculated by
comparing the peak area of the analyte to that of the known concentration of the d10-BDCPP
internal standard.

Comet Assay for DNA Damage Assessment

This protocol outlines the general steps for assessing DNA damage, as has been applied in
studies of TDCPP.[9]

Methodology:

o Cell Treatment: HepG2 cells (or other relevant cell lines) are exposed to varying
concentrations of the test compound (e.g., TDCPP) for a defined period.

o Cell Harvesting and Embedding: Cells are trypsinized, washed, and suspended in low-
melting-point agarose. This cell suspension is then layered onto a microscope slide pre-
coated with normal melting point agarose.

e Lysis: The slides are immersed in a lysis solution (typically containing high salt and
detergents) to break down the cell and nuclear membranes, leaving behind the DNA-protein
complex (nucleoid).
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» Electrophoresis: The slides are placed in an electrophoresis chamber with an alkaline buffer.
An electric field is applied, causing the negatively charged DNA to migrate towards the
anode. Damaged DNA (containing strand breaks) relaxes and migrates further, forming a
"comet tail,” while undamaged DNA remains in the nucleoid (the "comet head").

» Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., ethidium bromide
or SYBR Green), and the slides are visualized using a fluorescence microscope.

e Scoring: The extent of DNA damage is quantified by measuring the length of the comet tail
and the intensity of DNA in the tail relative to the head.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: d10-BDCPP (Bis(1,3-dichloro-2-
propyl) Phosphate-d10)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413521#d10-bdcpp-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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